Cas no 1217663-73-4 ((2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid)

• Product Name: (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid
• CAS No: 1217663-73-4
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• MDL: MFCD07363624
• CID: 1035630
• PubChem ID: 40787385
• Update Time: 2025-06-08

(2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid
• (2R,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-3-(3-methylphenyl)propanoic acid
• AG-B-36834
• AK119149
• CTK7G2282
• KB-206392
• MolPort-003-794-958
• N-FMOC-(2R,3R)-3-AMINO-2-HYDROXY-3-(3-METHYL-PHENYL)-PROPANOIC ACID
• N-Fmoc-3-(R)-Amino-2-(R)-hydroxy-3-m-tolyl-propionic acid
• DTXSID60654604
• MFCD07363624
• AKOS016843937
• 1217663-73-4
• (2R,3R)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-hydroxy-3-(3-methylphenyl)propanoic acid
• PS-12854
• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoicacid
• N-(9H-Fluoren-9-yl)MethOxy]Carbonyl (2R,3R)-3-Amino-2-hydroxy-3-m-tolylpropionic acid
• n-fmoc-3-(r)-amino-2-(r)-hydroxy-3-m-tolylpropanoic acid
• N-Fmoc-(2R,3R)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid

• MDL： MFCD07363624
• Inchi： 1S/C25H23NO5/c1-15-7-6-8-16(13-15)22(23(27)24(28)29)26-25(30)31-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-13,21-23,27H,14H2,1H3,(H,26,30)(H,28,29)/t22-,23-/m1/s1
• InChI Key： YAHIXHKNZKCSQJ-DHIUTWEWSA-N
• SMILES： O(C(N[C@@H]([C@H](C(=O)O)O)C1C=CC=C(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15800
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 99.35000
• LogP: 4.22470

Additional information on (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid

Introduction to (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid (CAS No. 1217663-73-4)

(2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid (CAS No. 1217663-73-4) is a versatile and highly functionalized amino acid derivative that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Ser(t-Bu)-OH, is a key intermediate in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS). Its unique structure and properties make it an essential building block for a wide range of applications, from drug discovery to materials science.

The compound's structure consists of a serine residue with a tert-butyl protecting group on the hydroxyl group and a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for sequential coupling reactions. The tert-butyl protecting group on the hydroxyl group ensures that the serine residue remains stable during the synthesis process, preventing unwanted side reactions.

Recent research has highlighted the importance of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid in various biological and pharmaceutical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced bioavailability and stability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid has been explored for its potential in developing novel materials. Researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of self-assembling nanostructures with tunable properties. These nanostructures have potential applications in drug delivery systems, where they can be designed to release therapeutic agents at specific sites within the body.

The chemical properties of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid are well-documented. It is a white crystalline solid with a molecular weight of 455.54 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been extensively studied, and it is known to be stable under standard laboratory conditions when stored away from moisture and light.

The synthesis of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid involves several steps. The first step typically involves the protection of the amino group using the Fmoc reagent. This is followed by the introduction of the tert-butyl protecting group on the hydroxyl group. The final step involves the coupling of the protected serine residue with m-tolylacetic acid to form the desired product. The entire process is highly efficient and can be scaled up for industrial production.

The safety profile of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid has also been evaluated. It is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to handle it with care and follow all recommended safety guidelines to prevent exposure and ensure safe disposal.

In conclusion, (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid (CAS No. 1217663-73-4) is a valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential building block for peptide synthesis and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in these fields.